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Compound of Interest

Compound Name: Ketac-Bond

Cat. No.: B1166099

Application Notes for Researchers and Drug
Development Professionals

Ketac-Bond is a self-cured, radiopaque glass ionomer cement utilized as a cavity liner.[1][2] Its
clinical efficacy is attributed to its chemical adhesion to both enamel and dentin, which
promotes marginal integrity, and its sustained release of fluoride ions.[1][2] This document
provides a detailed protocol for the application of Ketac-Bond as a cavity liner, intended for
use in research and preclinical development settings. Adherence to this protocol is crucial for
achieving consistent and reliable experimental outcomes.

Key Properties and Characteristics:

» Adhesion: Ketac-Bond chemically bonds to the tooth structure, minimizing the need for
extensive cavity preparation and reducing the risk of microleakage.[3]

e Fluoride Release: The material serves as a long-term reservoir for fluoride ions, which can
aid in the prevention of secondary caries.[1]

o Biocompatibility: Glass ionomer cements are known for their good biocompatibility with
pulpal tissue.[4]

» Radiopacity: Allows for clear visibility on radiographs, aiding in diagnostic procedures.[1]

Quantitative Data Summary
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Specific mechanical property data for Ketac-Bond is not extensively available in the public
domain. However, data from studies on closely related Ketac glass ionomer products and bond
strength studies involving Ketac-Bond are presented below for reference.

Property Value Material Source

Greater with
Shear Bond Strength

) polyacrylic acid Ketac-Bond [5]
to Dentin

treatment

Tensile Bond Strength  19.0 to 21.7 kg/cm 2

to Dentin (untreated) Ketac-Bond s
Compressive Strength 210 + 13 MPa Ketac Molar [6]
Flexural Strength 37 £ 6 MPa Ketac Molar [6]
Surface Hardness 420 £ 82 MPa Ketac Molar [6]

Experimental Protocols
Materials and Equipment:

o Ketac-Bond Powder (Yellow) and Liquid

o Ketac Conditioner (25% polyacrylic acid solution)
¢ Calcium hydroxide pulp capping agent (if required)
e Non-metallic mixing spatula

e Mixing pad

» Appropriate dental instruments for application

e Timer

 Air/water syringe

o Cotton pellets
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Detailed Application Protocol:

o Cavity Preparation:

o Excavate the carious tooth structure. Undercuts are not necessary for the retention of
Ketac-Bond.[3]

o Ensure a minimum material thickness of 0.5 mm will be achievable.[4]
o Rinse the preparation thoroughly with a water spray to remove debris.[4]
e Pulp Protection (if applicable):

o In deep cavities where the pulp is in close proximity, apply a thin layer of a hard-setting
calcium hydroxide material over the deepest areas to protect the pulp.[3][4]

o Dentin Conditioning:

o Apply Ketac Conditioner (25% polyacrylic acid) to the prepared dentin surfaces using a
cotton pellet or brush.[3][4]

o Allow the conditioner to react for 10 seconds.[3][4]
o Thoroughly rinse the cavity with copious amounts of water for at least 10 seconds.[3][4]

o Gently dry the cavity with short bursts of oil-free air or by blotting with cotton pellets.
Crucially, do not desiccate the dentin. The surface should have a moist, glossy
appearance. Over-drying can lead to post-operative sensitivity.[3][4]

e Dosing and Mixing:

[¢]

Shake the Ketac-Bond powder bottle before dispensing to fluff the powder.[7]

[¢]

Dispense one level scoop of powder onto a mixing pad.[3]

[e]

Dispense two drops of the liquid adjacent to the powder.[3]

o

Using a non-metallic spatula, incorporate the powder into the liquid in one portion.[3]
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o Mix rapidly for 30 seconds to a homogeneous, creamy consistency.[3] When properly
mixed, the material should stretch approximately 1/2 inch from the mixing pad.[3]

o Application:

o Using a suitable instrument, apply a thin, even layer of the mixed Ketac-Bond to the
prepared cavity walls and floor.[3]

o Do not use the mixture if it has lost its glossy appearance, as this indicates the onset of
the setting reaction.[3]

o The working time, including mixing, is approximately 2 minutes from the start of mixing at
a room temperature of 23°C (73°F).[3]

e Setting:

o Allow the Ketac-Bond to set undisturbed. The setting time from the start of mixing is
approximately 4 minutes.[3]

o The setting time in the oral cavity is approximately 2 minutes.[3]
o Higher temperatures will accelerate the setting time.[3]
» Final Restoration:

o After the final set of the Ketac-Bond liner, proceed with the placement of the final
restorative material (e.g., composite resin, amalgam) according to the manufacturer's
instructions.

Visualized Workflow
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Caption: Workflow for Ketac-Bond application as a cavity liner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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